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Compound of Interest

Compound Name: 4-Acetyl-4-ethylcyclohexan-1-one

CAS No.: 63381-72-6

Cat. No.: B14493679

Get Quote

The following guide details the proper disposal procedures for 4-Acetyl-4-ethylcyclohexan-1-
one (CAS 63381-72-6). This protocol is designed for research laboratories and industrial

facilities, prioritizing regulatory compliance (RCRA/EPA), personnel safety, and environmental

stewardship.[1]

Chemical Profile & Hazard Assessment
Before initiating disposal, you must validate the chemical identity and its specific hazards.[1]

This compound is a functionalized cyclic ketone, often used as a pharmaceutical intermediate.

[1]
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Property Specification

Chemical Name 4-Acetyl-4-ethylcyclohexan-1-one

CAS Number 63381-72-6

Formula

Molecular Weight 168.23 g/mol

Physical State
Viscous liquid or low-melting solid (dependent

on purity/temperature).[1][2]

Solubility
Soluble in organic solvents (DCM, Ethyl Acetate,

Ethanol); Poorly soluble in water.[1]

Primary Hazards
Combustible Liquid (Class II or IIIA), Irritant

(Skin/Eye/Respiratory).[1]

RCRA Code

D001 (Ignitable) - Default classification for

organic ketones unless flash point >140°F

(60°C) is proven.

Pre-Disposal Directives
Scientific Rationale: Ketones possess a carbonyl group that is susceptible to nucleophilic

attack. While generally stable, they can undergo hazardous polymerization (aldol

condensation) in the presence of strong bases or acids, generating heat.[1]

Segregation Rule: NEVER mix this waste with:

Strong Oxidizers (e.g., Nitric acid, Peroxides)

Risk of fire/explosion.[1]

Strong Bases (e.g., Sodium hydroxide)

Risk of exothermic polymerization.[1]

Halogenated Solvents (e.g., Chloroform)
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Keep separate to minimize incineration costs, unless your facility uses a commingled
"Organic" stream.[1]

Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers.[2] Avoid

low-grade plastics that ketones may soften over time.[2]

Disposal Workflow: Step-by-Step
Scenario A: Liquid Waste (Pure or in Solution)
Most common scenario for reaction mixtures or mother liquors.

Characterize: Confirm the pH is neutral (6-8).[2] If the waste contains residual acids/bases

from synthesis, neutralize carefully before adding to the solvent carboy to prevent container

pressurization.[1]

Transfer: Pour into the designated Non-Halogenated Organic Solvent waste container (often

red or white carboy).

Labeling: Affix a hazardous waste tag immediately.

Constituents: "4-Acetyl-4-ethylcyclohexan-1-one" (Do not use abbreviations).[1][3]

Hazard Checkboxes: [x] Flammable/Combustible, [x] Irritant/Toxic.[1][4][5][6]

Closure: Cap tightly. Volatile ketones contribute to laboratory VOCs; do not leave funnels in

open carboys.

Scenario B: Solid Waste (Crystals/Residue)
Applicable if the material has crystallized or is absorbed on silica/filter paper.

Containment: Place the solid material into a wide-mouth HDPE jar or a double-lined

hazardous waste bag.

Solvent Contamination: If the solid is wet with solvent, it must be treated as Flammable Solid

waste.[1]
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Debris: Contaminated gloves, pipette tips, and paper towels should be placed in the Solid

Hazardous Waste bin (often a yellow bag/drum), not regular trash.[1]

Scenario C: Empty Container Management (Triple Rinse)
Regulatory Requirement: A container is considered "RCRA Empty" only after triple rinsing.

Rinse 1: Add a compatible solvent (e.g., Acetone or Ethanol) to ~10% volume.[1] Shake well.

Decant rinsate into Liquid Organic Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

Final Step: Deface the label. Allow the container to air dry in a fume hood. Once dry and

odor-free, dispose of the container as non-hazardous glass/plastic recycling or trash,

depending on local policy.[1]

Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision-making process for segregating this

specific ketone waste.
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Waste: 4-Acetyl-4-ethylcyclohexan-1-one
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Caption: Figure 1. Waste segregation logic ensuring compliance with RCRA non-halogenated

vs. halogenated solvent streams.

Emergency Procedures (Spill Response)
In the event of a spill (>100 mL), immediate action is required to prevent vapor accumulation

and ignition.[1]

Evacuate & Ventilate: Remove ignition sources. 4-Acetyl-4-ethylcyclohexan-1-one is

combustible; vapors can travel to spark sources.[1][2]

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[1]
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Absorb: Use an inert absorbent (vermiculite or clay-based kitty litter).[2] Do not use paper

towels for large spills as this increases surface area for evaporation/ignition.

Collect: Scoop absorbed material into a hazardous waste bag/pail. Label as "Debris

contaminated with [Chemical Name]".

Wash: Clean the surface with a detergent solution to remove oily residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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